Cas no 17348-76-4 (2'-Hydroxyflavanone)

• Product Name: 2'-Hydroxyflavanone
• CAS No: 17348-76-4
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• MDL: MFCD00017702
• CID: 222194
• PubChem ID: 87571372
• Update Time: 2025-06-20

2'-Hydroxyflavanone Chemical and Physical Properties

Names and Identifiers

• 2 -Hydroxyflavanone
• HYDROXYFLAVANONE
• 2'-(RG)
• 2-(2-Hydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-4-one
• 2'-OH Flavanone
• 2-(2-hydroxyphenyl)-2,3-dihydrochromen-4-one
• 2-(2-hydroxyphenyl)chroman-4-one
• 2'-Hydroxyflavanone
• 4H-1-Benzopyran-4-one,2,3-dihydro-2-(2-hydroxyphenyl)-
• HYDROXYFLAVANONE, 2'-(RG)
• HYDROXYFLAVANONE, 2'-
• 2-HYDROXYFLAVANONE
• ST059080
• 4H-1-Benzopyran-4-one, 2,3-dihydro-2-(2-hydroxyphenyl)-
• 2'-hydroxy flavanone
• 2''-Hydroxyflavanone
• 2'-Hydroxy-Flavanone
• Chroman-4-one, 2-(2-hydroxyphenyl)-
• 2''-hydroxy-flavanone
• KZKWCKFDCPVDFJ-UHFFFAOYSA-N
• BDBM50051340
• 2-(2-Hydroxy-phenyl)-chroman-4-one
• MFCD00017702
• H1024
• FT-0637540
• CHEMBL75897
• PD119842
• NSC814528
• 2-(2-Hydroxyphenyl)-2,3-dihydro-4H-1-benzopyran-4-one
• 17348-76-4
• AKOS015856273
• J-010913
• NSC-814528
• AS-69876
• T71923
• DTXSID60938395
• SCHEMBL128288
• 2-(2-HYDROXYPHENYL)-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
• 2 inverted exclamation marka-Hydroxyflavanone
• CS-0145355
• DB-043945
• HY-134556

• MDL： MFCD00017702
• Inchi： 1S/C15H12O3/c16-12-7-3-1-5-10(12)15-9-13(17)11-6-2-4-8-14(11)18-15/h1-8,15-16H,9H2
• InChI Key： KZKWCKFDCPVDFJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC1C1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 240.07900
• Monoisotopic Mass: 240.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.397g/cm3
• Melting Point: 164.0 to 168.0 deg-C
• Boiling Point: 180 °C
• Flash Point: 180°C/22mm
• Refractive Index: 1.429
• PSA: 46.53000
• LogP: 3.09870
• Vapor Pressure: 0.7±0.4 mmHg at 25°C
• Solubility: Uncertain

2'-Hydroxyflavanone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones
• Flavonoids